5β-Cholest-24-en-12-one
5β-Cholest-24-en-12-one
Brand Name:
Vulcanchem
CAS No.:
14949-29-2
VCID:
VC0088451
InChI:
InChI=1S/C27H44O/c1-18(2)9-8-10-19(3)22-14-15-23-21-13-12-20-11-6-7-16-26(20,4)24(21)17-25(28)27(22,23)5/h9,19-24H,6-8,10-17H2,1-5H3/t19-,20+,21+,22-,23+,24+,26+,27-/m1/s1
SMILES:
CC(CCC=C(C)C)C1CCC2C1(C(=O)CC3C2CCC4C3(CCCC4)C)C
Molecular Formula:
C27H44O
Molecular Weight:
384.6 g/mol
5β-Cholest-24-en-12-one
CAS No.: 14949-29-2
Main Products
VCID: VC0088451
Molecular Formula: C27H44O
Molecular Weight: 384.6 g/mol
| CAS No. | 14949-29-2 |
|---|---|
| Product Name | 5β-Cholest-24-en-12-one |
| Molecular Formula | C27H44O |
| Molecular Weight | 384.6 g/mol |
| IUPAC Name | (5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylhept-5-en-2-yl]-1,2,3,4,5,6,7,8,9,11,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-12-one |
| Standard InChI | InChI=1S/C27H44O/c1-18(2)9-8-10-19(3)22-14-15-23-21-13-12-20-11-6-7-16-26(20,4)24(21)17-25(28)27(22,23)5/h9,19-24H,6-8,10-17H2,1-5H3/t19-,20+,21+,22-,23+,24+,26+,27-/m1/s1 |
| Standard InChIKey | ONHUXHSYEDHRCB-FEKPLHOGSA-N |
| Isomeric SMILES | C[C@H](CCC=C(C)C)[C@H]1CC[C@@H]2[C@@]1(C(=O)C[C@H]3[C@H]2CC[C@H]4[C@@]3(CCCC4)C)C |
| SMILES | CC(CCC=C(C)C)C1CCC2C1(C(=O)CC3C2CCC4C3(CCCC4)C)C |
| Canonical SMILES | CC(CCC=C(C)C)C1CCC2C1(C(=O)CC3C2CCC4C3(CCCC4)C)C |
| Synonyms | 5β-Cholest-24-en-12-one |
| PubChem Compound | 22212498 |
| Last Modified | Nov 11 2021 |
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